Cas no 89036-27-1 (Benzo[b]thiophene, 4,5,6,7-tetrahydro-7-methyl-2-pentyl-)
89036-27-1 structure
Product Name:Benzo[b]thiophene, 4,5,6,7-tetrahydro-7-methyl-2-pentyl-
CAS No:89036-27-1
MF:C14H22S
MW:222.389482975006
CID:615069
PubChem ID:13067823
Update Time:2025-04-19
Benzo[b]thiophene, 4,5,6,7-tetrahydro-7-methyl-2-pentyl- Chemical and Physical Properties
Names and Identifiers
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- Benzo[b]thiophene, 4,5,6,7-tetrahydro-7-methyl-2-pentyl-
- 7-methyl-2-pentyl-4,5,6,7-tetrahydro-1-benzothiophene
- DTXSID90517192
- 89036-27-1
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- Inchi: 1S/C14H22S/c1-3-4-5-9-13-10-12-8-6-7-11(2)14(12)15-13/h10-11H,3-9H2,1-2H3
- InChI Key: YTFFTBUTBDLFHW-UHFFFAOYSA-N
- SMILES: S1C(CCCCC)=CC2CCCC(C)C1=2
Computed Properties
- Exact Mass: 222.14422188g/mol
- Monoisotopic Mass: 222.14422188g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 28.2Ų
Benzo[b]thiophene, 4,5,6,7-tetrahydro-7-methyl-2-pentyl- Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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